Cas no 2228673-44-5 (5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole
• CAS No: 2228673-44-5
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 5825739
• PubChem ID: 165881875
• Update Time: 2025-06-22

5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole
• 2228673-44-5
• EN300-1784133

• Inchi： 1S/C12H12N2/c1-4-9(2)10-5-6-12-11(7-10)13-8-14(12)3/h1,5-9H,2-3H3
• InChI Key： PMFUSXULXUZCGG-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2C=C(C=CC1=2)C(C#C)C

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole

5-(But-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole: An Overview of CAS No. 2228673-44-5

5-(But-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole (CAS No. 2228673-44-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole make it an intriguing candidate for further investigation.

The chemical structure of 5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole is characterized by a benzodiazole core with a butynyl substituent at the 5-position and a methyl group at the 1-position. The presence of the butynyl group introduces a triple bond, which can participate in various chemical reactions and interactions, potentially influencing the compound's biological properties. The methyl group at the 1-position further modulates the electronic and steric properties of the molecule, contributing to its unique behavior.

Recent studies have explored the potential therapeutic applications of 5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole. One notable area of research is its activity as a modulator of GABA receptors, which are key targets for treating neurological disorders such as anxiety, depression, and epilepsy. Preliminary in vitro studies have shown that this compound exhibits selective binding to specific GABA receptor subtypes, suggesting its potential as a lead compound for developing novel anxiolytic and anticonvulsant drugs.

In addition to its GABA receptor modulating properties, 5-(but-3-yn-2-yl)-1-methyl-1H-1,3-benzodiazole has been investigated for its anti-inflammatory effects. Inflammation is a critical factor in many diseases, including chronic pain and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, indicating its potential as an anti-inflammatory agent. These findings open up new avenues for its use in treating inflammatory conditions.

The pharmacokinetic properties of 5-(but-3-ytnl)-1-methyl-1H-benzodiazole have also been studied to evaluate its suitability for drug development. In vivo studies in animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent.

To further understand the mechanism of action of 5-(butylnyl)-1-methylbenzodiazole, researchers have conducted molecular docking studies to predict its binding interactions with target proteins. These computational models suggest that the compound forms stable complexes with GABA receptors and other relevant protein targets, providing insights into its biological activity at the molecular level.

Clinical trials are currently underway to assess the safety and efficacy of 5-(butylnyl)-1-methylbenzodiazole in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings pave the way for more advanced clinical trials to evaluate its therapeutic potential in various medical conditions.

In conclusion, 5-(butylnyl)-1-methylbenzodiazole (CAS No. 2228673-44-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various medical conditions.